Cas no 54732-85-3 (Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester)
54732-85-3 structure
Product Name:Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester
CAS No:54732-85-3
MF:C10H20O2S2
MW:236.394600868225
CID:381328
PubChem ID:225966
Update Time:2025-04-19
Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester
- 3-ethylsulfanylpropyl 3-ethylsulfanylpropanoate
- 3-(ethylsulfanyl)propyl 3-(ethylsulfanyl)propanoate
- AC1L5EF9
- AC1Q67NK
- AG-J-09389
- AR-1E7698
- CTK5A2496
- NSC15884
- NSC-15884
- 54732-85-3
- DTXSID20280201
-
- Inchi: 1S/C10H20O2S2/c1-3-13-8-5-7-12-10(11)6-9-14-4-2/h3-9H2,1-2H3
- InChI Key: CWSIDLVZHJKUTE-UHFFFAOYSA-N
- SMILES: S(CC)CCCOC(CCSCC)=O
Computed Properties
- Exact Mass: 236.09000
- Monoisotopic Mass: 236.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 76.9Ų
Experimental Properties
- Density: 1.05
- Boiling Point: 338.3°C at 760 mmHg
- Flash Point: 154.1°C
- Refractive Index: 1.499
- PSA: 76.90000
- LogP: 2.81600
Propanoic acid,3-(ethylthio)-, 3-(ethylthio)propyl ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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